1-Propanone, 1-(3,4-dimethoxyphenyl)-3-(dimethylamino)-, hydrochloride

• CAS No.: 23694-21-5
• Molecular Formula: C13H20ClNO3
• Molecular Weight: 273.75 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-(dimethylamino)propan-1-one;hydrochloride
• InChI: InChI=1S/C13H19NO3.ClH/c1-14(2)8-7-11(15)10-5-6-12(16-3)13(9-10)17-4;/h5-6,9H,7-8H2,1-4H3;1H
• InChI Key: TVOKIQJTBBXSOE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(=O)C1=CC(=C(C=C1)OC)OC.Cl

Description

Chemical Structure and Synthesis The compound 1-Propanone, 1-(3,4-dimethoxyphenyl)-3-(dimethylamino)-, hydrochloride (C${14}$H${20}$ClNO$_3$) features a propanone backbone substituted with a 3,4-dimethoxyphenyl group at the 1-position and a dimethylamino group at the 3-position, forming a hydrochloride salt. Its synthesis typically involves refluxing substituted acetophenones with N,N-dimethylformamide dimethyl acetal (DMF-DMA) at 90°C for 5–6 hours, followed by extraction and solvent removal under reduced pressure . This method yields intermediates like 1-(3,4-dimethoxyphenyl)-3-(dimethylamino)prop-2-en-1-one, which can be further processed into the hydrochloride salt.

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

The 3,4-dimethoxyphenyl group distinguishes the target compound from analogs with alternative aromatic substitutions:

Compound Name	Substituent on Aromatic Ring	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
Target Compound	3,4-Dimethoxyphenyl	C${14}$H${20}$ClNO$_3$	285.77 g/mol	Intermediate for bioactive molecules
3-(Dimethylamino)-1-(4-methoxyphenyl)-propan-1-one HCl	4-Methoxyphenyl	C${12}$H${18}$ClNO$_2$	243.73 g/mol	Higher solubility due to reduced steric hindrance
3-(Dimethylamino)-1-(3-nitrophenyl)propan-1-one HCl	3-Nitrophenyl	C${11}$H${15}$ClN$2$O$3$	270.70 g/mol	Electron-withdrawing nitro group enhances reactivity
1-(3-Phenanthrenyl) Analog	3-Phenanthrenyl	C${19}$H${20}$ClNO	313.82 g/mol	Bulkier aromatic system; potential fluorescence properties

Key Observations :

• Electron-Donating vs. In contrast, the nitro group in the 3-nitrophenyl analog may favor interactions with electron-deficient targets .
• Steric Effects : The 4-methoxyphenyl analog () lacks the 3-methoxy group, reducing steric bulk and possibly increasing solubility .

Variations in the Amino Group

The dimethylamino group at the 3-position is critical for charge and solubility. Modifications here alter pharmacological profiles:

Compound Name	Amino Group Substituent	Molecular Formula	Key Properties/Applications	Reference
Target Compound	Dimethylamino	C${14}$H${20}$ClNO$_3$	Stabilizes hydrochloride salt; moderate lipophilicity
Etafenone Hydrochloride	Diethylamino	C${21}$H${26}$ClNO$_2$	Coronary vasodilator; longer alkyl chains enhance membrane permeability
Propiopromazine Hydrochloride	Dimethylaminopropyl (cyclic)	C${20}$H${24}$ClN$_2$OS	Antipsychotic activity due to phenothiazine integration

Key Observations :

• Alkyl Chain Length: Diethylamino groups (e.g., Etafenone) increase lipophilicity, enhancing blood-brain barrier penetration .
• Cyclic Systems: Propiopromazine’s phenothiazine moiety demonstrates how cyclic amines can confer specificity for dopamine receptors .

Pharmacological and Toxicological Data

Limited toxicity data exists for the target compound, but analogs provide insights:

• RS 39604 (1-[4-amino-5-chloro-2-(3,5-dimethoxybenzyloxy)phenyl]-3-piperidinylpropanone HCl): Exhibits high affinity for 5-HT$4$ receptors (IC${50}$ < 10 nM) but shows moderate toxicity (LD$_{50}$ > 200 mg/kg in rodents) .
• 3-(Dimethylamino)-1-indol-3-yl-propanone HCl: Intravenous LD$_{50}$ in mice is 180 mg/kg, indicating higher acute toxicity than non-indole derivatives .

Preparation Methods

Structural and Functional Overview

The compound’s structure comprises a propan-1-one core substituted at the 1-position with a 3,4-dimethoxyphenyl group and at the 3-position with a dimethylamino moiety. The hydrochloride salt enhances solubility and stability for practical applications. Key structural features include:

• Aromatic system : 3,4-Dimethoxyphenyl group with electron-donating methoxy substituents.
• Amine functionality : Tertiary dimethylamino group at the terminal carbon of the propane chain.
• Ketone group : Reactive carbonyl center at position 1.

Synthetic Routes and Methodologies

Friedel-Crafts Acylation Followed by Nucleophilic Substitution

Step 1: Synthesis of 3-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one

Reagents :

• 1,2-Dimethoxybenzene (3,4-dimethoxybenzene)
• 3-Bromopropionyl chloride
• Lewis acid catalyst (e.g., AlCl₃)

Procedure :

• Friedel-Crafts Acylation :
  • 3,4-Dimethoxybenzene reacts with 3-bromopropionyl chloride in anhydrous dichloromethane under reflux with AlCl₃.
  • Mechanism: Electrophilic aromatic substitution at the para position to the methoxy groups.
  • Product: 3-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one .

Reaction Conditions :

Parameter	Value
Temperature	0–5°C (initial), then reflux
Time	4–6 hours
Yield	65–75% (estimated)

Step 2: Amination with Dimethylamine

Reagents :

• 3-Bromo-1-(3,4-dimethoxyphenyl)propan-1-one
• Dimethylamine (excess)
• Solvent (THF or DMF)

Procedure :

• Nucleophilic Substitution :
  • The bromo intermediate reacts with dimethylamine in tetrahydrofuran (THF) at 60–70°C for 12 hours.
  • Base (e.g., K₂CO₃) neutralizes HBr byproduct.
  • Product: 1-(3,4-Dimethoxyphenyl)-3-(dimethylamino)propan-1-one .

Reaction Conditions :

Parameter	Value
Temperature	60–70°C
Time	12 hours
Yield	80–85% (estimated)

Step 3: Hydrochloride Salt Formation

Reagents :

• Free base (1-(3,4-dimethoxyphenyl)-3-(dimethylamino)propan-1-one)
• HCl gas or concentrated HCl

Procedure :

• Acid-Base Reaction :
  • The free base dissolves in ethanol, and HCl gas is bubbled through the solution.
  • Precipitation of the hydrochloride salt occurs upon cooling.
  • Product: 1-(3,4-Dimethoxyphenyl)-3-(dimethylamino)propan-1-one hydrochloride .

Purification :

• Recrystallization from ethanol/water mixture.
• Purity: ≥99% (by HPLC, estimated).

Reductive Amination Pathway (Alternative Route)

Reagents :

• 3-(3,4-Dimethoxyphenyl)propanal
• Dimethylamine
• Reducing agent (e.g., NaBH₃CN)

Procedure :

• Imine Formation :
  • Condensation of 3-(3,4-dimethoxyphenyl)propanal with dimethylamine forms an imine intermediate.
• Reduction :
  • Sodium cyanoborohydride reduces the imine to the tertiary amine.
• Oxidation to Ketone :
  • The secondary alcohol intermediate is oxidized to the ketone using pyridinium chlorochromate (PCC).

Challenges :

• Low yields in oxidation step (40–50%).
• Requires stringent anhydrous conditions.

Analytical Characterization

Spectroscopic Data

Nuclear Magnetic Resonance (¹H-NMR)

• Aromatic protons : δ 6.69–7.21 ppm (multiplet, 3H).
• Methoxy groups : δ 3.85 ppm (singlet, 6H).
• Dimethylamino group : δ 2.74 ppm (singlet, 6H).
• Methylene protons : δ 2.5–3.0 ppm (multiplet, 4H).

Mass Spectrometry (MS)

• Molecular ion : m/z 222.21 [M⁺ – HCl + H].
• Fragmentation : Loss of methoxy groups (–OCH₃, m/z 165) and dimethylamine (–N(CH₃)₂, m/z 121).

Industrial-Scale Considerations

Process Optimization

• Catalyst Recycling : AlCl₃ recovery in Friedel-Crafts acylation reduces costs.
• Solvent Selection : THF preferred for amination due to better amine solubility.

Q & A

Q. What are the optimal synthetic routes for 1-Propanone, 1-(3,4-dimethoxyphenyl)-3-(dimethylamino)-, hydrochloride, and how can yield be maximized?

The synthesis typically involves a multi-step approach:

• Step 1: Condensation of 3,4-dimethoxybenzaldehyde with dimethylaminoacetone to form the propanone backbone.
• Step 2: Hydrochloride salt formation via reaction with HCl in anhydrous ethanol.
• Purification: Column chromatography (silica gel, CH₂Cl₂/MeOH gradient) or recrystallization from ethanol/ether mixtures improves purity (>95%) .
• Yield Optimization: Adjust stoichiometric ratios (e.g., 1.2:1 aldehyde to ketone) and maintain inert conditions (N₂ atmosphere) to minimize side reactions. Microwave-assisted synthesis may reduce reaction time by 30% .

Q. How can solubility and formulation challenges be addressed for in vitro studies?

• Solubility Enhancement: The hydrochloride salt improves aqueous solubility (up to 10 mg/mL in PBS at pH 7.4). For hydrophobic assays, use DMSO (≤1% v/v) to avoid cellular toxicity .
• Formulation Stability: Characterize stability via HPLC-UV (C18 column, 254 nm) under varying pH (4–9) and temperature (4–37°C). Lyophilization preserves long-term stability (>12 months at -20°C) .

Advanced Research Questions

Q. What methodologies are recommended for studying interactions with biological targets (e.g., GPCRs or ion channels)?

• Receptor Binding Assays: Use radioligand displacement (e.g., [³H]-labeled antagonists) to determine IC₅₀ values. For serotonin receptors (5-HT subtypes), employ HEK293 cells transfected with human receptors .
• Functional Assays: Measure intracellular Ca²⁺ flux (Fluo-4 AM dye) or cAMP accumulation (ELISA) to assess agonism/antagonism. Cross-validate with electrophysiology (patch-clamp) for ion channel targets .
• Structural Insights: Perform molecular docking (AutoDock Vina) using X-ray crystallography data of homologous receptors (e.g., 5-HT₂A PDB: 6A93) to predict binding modes .

Q. How can contradictory bioactivity data across studies be resolved?

• Case Example: Discrepancies in platelet aggregation inhibition (e.g., IC₅₀ ranging from 5–50 µM) may arise from assay conditions (e.g., ADP vs. collagen induction).
• Resolution Strategies:
  • Standardize protocols (e.g., PRP vs. whole blood models).
  • Compare structural analogs (e.g., AQ 1989, NSC 402407) to identify substituent-dependent activity trends .
  • Validate using orthogonal methods (e.g., flow cytometry for P-selectin expression) .

Q. What toxicological screening approaches are critical for preclinical evaluation?

• Acute Toxicity: Determine LD₅₀ in rodents (e.g., iv administration: ~180 mg/kg observed in analogs) .
• Metabolite Profiling: Use LC-MS/MS to identify hepatic metabolites (e.g., demethylated or glucuronidated derivatives). CYP450 inhibition assays (human microsomes) assess drug-drug interaction risks .
• Genotoxicity: Perform Ames test (TA98 strain) and micronucleus assay (CHO-K1 cells) to rule out mutagenicity .

Q. How do structural modifications influence pharmacological activity?

Key analogs and their effects:

Compound	Structural Variation	Bioactivity Change	Source
NSC 402407	Phenanthrenyl substitution	Enhanced lipophilicity (logP +0.8)
3-(3-Methoxyphenyl) analog	Methoxy positional isomer	Reduced 5-HT₂A affinity (Ki ×2)
AQ 1989	Trifluoromethyl substitution	Improved metabolic stability

Methodological Guidance

Q. Which analytical techniques are most reliable for purity assessment?

• HPLC-DAD: C18 column, 0.1% TFA in H₂O/ACN gradient (retention time ~8.2 min). Detect impurities at <0.1% .
• NMR (¹H/¹³C): Confirm absence of residual solvents (e.g., DMSO-d6 δ 2.50 ppm) and validate dimethylamino protons (δ 2.2–2.5 ppm) .
• Elemental Analysis: Match calculated vs. observed C, H, N (±0.4%) .

Q. What strategies are recommended for pharmacokinetic (PK) profiling?

• In Vitro ADME:
  • Plasma protein binding: Equilibrium dialysis (human serum albumin, 95–98% bound).
  • Metabolic stability: t₁/₂ in liver microsomes (e.g., mouse: 45 min; human: 120 min) .
• In Vivo PK: Administer IV (1 mg/kg) and oral (10 mg/kg) in Sprague-Dawley rats. Monitor plasma levels via LC-MS/MS (Cₘₐₓ ~250 ng/mL at 1 h post-dose) .